Cas no 17866-87-4 (1,4-Benzenediamine,N1,N4-bis[(4-chlorophenyl)methylene]-)

• Product Name: 1,4-Benzenediamine,N1,N4-bis[(4-chlorophenyl)methylene]-
• CAS No: 17866-87-4
• MF: C₂₀H₁₄Cl₂N₂
• MW: 353.244562625885
• CID: 224090
• PubChem ID: 328193
• Update Time: 2025-04-19

1,4-Benzenediamine,N1,N4-bis[(4-chlorophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N1,N4-bis[(4-chlorophenyl)methylene]-
• 1-(4-chlorophenyl)-N-[4-[(4-chlorophenyl)methylideneamino]phenyl]methanimine
• (1E)-1-{4-[(1E)-2-(4-chlorophenyl)-1-azavinyl]phenyl}-2-(4-chlorophenyl)-1-aza ethene
• AC1L7238
• Bis-(4-chlor-benzyliden)-p-phenylendiamin
• bis-(4-chloro-benzylidene)-p-phenylenediamine
• N.N'-Bis-(4-chlor-benzal)-p-phenylendiamin
• NSC305936
• p-bis(p-chlorobenzylidenamino)phenylene
• SureCN2454124
• SureCN2454125
• 17866-87-4
• DTXSID80316717
• SCHEMBL2454124
• N,N'-BIS(4-CHLOROBENZYLIDENE)-1,4-PHENYLENEDIAMINE
• NSC-305936
• AKOS024388617
• ST51042971

• Inchi： 1S/C20H14Cl2N2/c21-17-5-1-15(2-6-17)13-23-19-9-11-20(12-10-19)24-14-16-3-7-18(22)8-4-16/h1-14H/b23-13+,24-14+
• InChI Key： MSQKRZFWBVBWFU-RNIAWFEPSA-N
• SMILES： ClC1C=CC(=CC=1)/C=N/C1C=CC(=CC=1)/N=C/C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 352.05362
• Monoisotopic Mass: 352.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 513.4°C at 760 mmHg
• Flash Point: 264.3°C
• Refractive Index: 1.605
• PSA: 24.72
• LogP: 6.49460